Cas no 2418733-72-7 ({3-[(Fluorosulfonyl)oxy]-4-methyl-5-(piperazin-1-yl)phenyl}methanesulfonyl fluoride)

• Product Name: {3-[(Fluorosulfonyl)oxy]-4-methyl-5-(piperazin-1-yl)phenyl}methanesulfonyl fluoride
• CAS No: 2418733-72-7
• MF: C₁₂H₁₆F₂N₂O₅S₂
• MW: 370.392647743225
• CID: 5680422
• PubChem ID: 165773376
• Update Time: 2025-06-08

{3-[(Fluorosulfonyl)oxy]-4-methyl-5-(piperazin-1-yl)phenyl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {3-[(fluorosulfonyl)oxy]-4-methyl-5-(piperazin-1-yl)phenyl}methanesulfonyl fluoride
• 2418733-72-7
• EN300-26628397
• {3-[(Fluorosulfonyl)oxy]-4-methyl-5-(piperazin-1-yl)phenyl}methanesulfonyl fluoride

• Inchi： 1S/C12H16F2N2O5S2/c1-9-11(16-4-2-15-3-5-16)6-10(8-22(13,17)18)7-12(9)21-23(14,19)20/h6-7,15H,2-5,8H2,1H3
• InChI Key： VBEFZZHYLJEVMK-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C(C)=C(C=1)N1CCNCC1)OS(=O)(=O)F)(=O)(=O)F

Computed Properties

• Exact Mass: 370.04687029g/mol
• Monoisotopic Mass: 370.04687029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 110Ų

Additional information on {3-[(Fluorosulfonyl)oxy]-4-methyl-5-(piperazin-1-yl)phenyl}methanesulfonyl fluoride

Recent Advances in the Study of {3-[(Fluorosulfonyl)oxy]-4-methyl-5-(piperazin-1-yl)phenyl}methanesulfonyl fluoride (CAS: 2418733-72-7)

The compound {3-[(Fluorosulfonyl)oxy]-4-methyl-5-(piperazin-1-yl)phenyl}methanesulfonyl fluoride (CAS: 2418733-72-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug discovery and development.

Recent studies have highlighted the role of this compound as a versatile chemical probe, particularly in the context of covalent protein modification. The presence of both a fluorosulfonyloxy group and a methanesulfonyl fluoride moiety enables it to act as a highly reactive electrophile, capable of forming stable covalent adducts with nucleophilic residues in target proteins. This property has been exploited in the development of activity-based protein profiling (ABPP) tools, which are instrumental in identifying and characterizing enzyme active sites in complex biological systems.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2418733-72-7 in the selective labeling of serine hydrolases, a large and diverse family of enzymes implicated in various disease processes. The study revealed that the compound exhibits remarkable selectivity for certain subclasses of serine hydrolases, making it a valuable tool for both basic research and drug discovery efforts targeting these enzymes.

Further investigations into the compound's mechanism of action have shed light on its potential as a starting point for the development of novel covalent inhibitors. Molecular docking studies and X-ray crystallographic analyses have provided detailed insights into the structural determinants of its binding specificity, offering opportunities for rational drug design. These findings are particularly relevant in the context of targeting challenging drug targets, such as protein-protein interactions and allosteric sites.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 2418733-72-7 and its derivatives. New synthetic routes have been developed that improve yield and purity while reducing the number of synthetic steps. These improvements have facilitated the broader application of this compound in chemical biology research and have enabled the exploration of structure-activity relationships within this class of molecules.

Looking ahead, the unique properties of 2418733-72-7 position it as a promising candidate for further development in several therapeutic areas. Ongoing research is exploring its potential in oncology, where its ability to covalently modify specific oncogenic proteins could lead to novel targeted therapies. Additionally, its application in neurodegenerative disease research is being investigated, given the importance of serine hydrolases in these pathological conditions.

In conclusion, the compound {3-[(Fluorosulfonyl)oxy]-4-methyl-5-(piperazin-1-yl)phenyl}methanesulfonyl fluoride represents an exciting area of research in chemical biology and medicinal chemistry. Its unique reactivity profile and demonstrated utility in protein labeling and inhibitor development make it a valuable tool for both basic research and drug discovery. As our understanding of its properties and applications continues to grow, we can anticipate further innovative uses of this compound in addressing challenging biological questions and therapeutic needs.